2-(2-Isothiocyanatoethyl)thiophene

• IUPAC Name: 2-(2-isothiocyanatoethyl)thiophene
• InChI: InChI=1S/C7H7NS2/c9-6-8-4-3-7-2-1-5-10-7/h1-2,5H,3-4H2
• InChI Key: FWEHLMFQLWSMTH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCN=C=S
• Molecular Formula: C7H7NS2
• DSSTOX Substance ID: DTXSID001298165
• Molecular Weight: 169.3 g/mol
• CAS RN: 40808-63-7

Description

2-(2-Isothiocyanatoethyl)thiophene is a chemical compound with the molecular formula C7H7NS2 and a molecular weight of 169.27. It is a liquid in its physical form.

Molecular Structure Analysis

The IUPAC name for this compound is 2-(2-isothiocyanatoethyl)thiophene and its InChI code is 1S/C7H7NS2/c9-6-8-4-3-7-2-1-5-10-7/h1-2,5H,3-4H2.

Physical And Chemical Properties Analysis

2-(2-Isothiocyanatoethyl)thiophene is a liquid in its physical form. It has a molecular weight of 169.27.

Scientific Research Applications

Anticancer Agents

Studies have investigated the anticancer potential of thiophene derivatives. While specific research on 2-(2-Isothiocyanatoethyl)thiophene is limited, related compounds have shown promising activity against cancer cell lines. .

Safety and Hazards

The Material Safety Data Sheet (MSDS) for 2-(2-Isothiocyanatoethyl)thiophene can be found online. It is recommended to handle this compound with care and use appropriate safety measures.

Future Directions

Thiophene derivatives, including 2-(2-Isothiocyanatoethyl)thiophene, have potential applications in various fields such as medicinal chemistry, pharmacology, agrochemistry, and materials science. They are also key materials in the development of organic semiconductors, organic field-effect transistors, and organic light-emitting diodes.

Synthesis routes and methods

Procedure details

Thiopene ethylamine (4.60 mL, 39.31 mmol) and triethyl amine (5.00 mL, 39.31 mmol) were dissolved in 1,2-dichloroethane (25 mL), and the resulting mixture was cooled to 0° C. A solution of carbon disulfide (2.36 mL, 39.31 mmol) in 1,2-dichloroethane (50 mL) was added dropwise thereto over 15 min. The reaction mixture was allowed to warm to room temperature and re-cooled to 0° C., to which ethyl chloroformate (4.27 mL, 31.39 mmol) was added dropwise. The reaction mixture was stirred at room temperature for about 1-2 h, and water (150 mL) and aqueous 2N sodium hydroxide (75 mL) were sequentially added thereto. The resulting mixture was extracted with dichloromethane. The extract was washed with water and brine, dried over sodium sulfate, and concentrated, to obtain the yellow title compound in a liquid form (5.37 g, 80.75%).